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Compound of Interest

Compound Name:
6-

(Difluoromethoxy)nicotinaldehyde

Cat. No.: B165800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

of 6-(Difluoromethoxy)nicotinaldehyde (CAS No. 1211577-99-9), a key building block in

pharmaceutical and agrochemical research. This document offers a summary of known

commercial suppliers, their product specifications, and a logical workflow for procurement.

While specific experimental protocols for this compound are not readily available in the public

domain, this guide presents a general framework for its acquisition and handling.

Introduction to 6-(Difluoromethoxy)nicotinaldehyde
6-(Difluoromethoxy)nicotinaldehyde is a substituted pyridine derivative featuring a

difluoromethoxy group at the 6-position and an aldehyde at the 3-position. The presence of the

difluoromethoxy moiety is of particular interest in medicinal chemistry as it can significantly

modulate the physicochemical properties of a molecule, such as lipophilicity, metabolic stability,

and membrane permeability, thereby potentially enhancing its pharmacokinetic profile. The

aldehyde functional group serves as a versatile handle for a wide range of chemical

transformations, making this compound a valuable intermediate for the synthesis of more

complex molecules.
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The following table summarizes the publicly available information for commercial suppliers of 6-
(Difluoromethoxy)nicotinaldehyde. It is important to note that availability and pricing are

subject to change, and direct inquiry with the suppliers is recommended for the most current

information.

Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD) Notes

MySkinRecip

es
62868 98%[1]

0.100 g,

0.250 g

~ngcontent-

ng-

c1205671314

="" _nghost-

ng-

c2690653763

=""

class="inline

ng-star-

inserted">

205,205,

328

Prices

converted

from THB and

are

approximate.

BLD

Pharmatech
BD253531 Not specified Inquire Inquire

Safety Data

Sheet

available.[2]

Atomax

Chemicals

Co., Ltd.

Not specified Not specified Inquire Inquire

Listed as a

supplier on

Guidechem.

[3]

Zhengzhou

Aixi

Pharmtech

Co., Ltd.

Not specified Not specified Inquire Inquire

Listed as a

supplier on

Guidechem.

[3]

Disclaimer: The pricing information is based on data available as of the time of this report and

is for informational purposes only. Please contact the suppliers directly for current pricing and
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quotations.

Procurement Workflow
The process of acquiring 6-(Difluoromethoxy)nicotinaldehyde for research and development

purposes typically follows a structured workflow. The diagram below illustrates the key steps

involved, from initial supplier identification to final receipt and quality control.
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Procurement Workflow for 6-(Difluoromethoxy)nicotinaldehyde

Phase 1: Sourcing & Qualification

Phase 2: Procurement & Logistics

Phase 3: Receipt & Verification

Identify Potential Suppliers

Request Quotations (Purity, Price, Lead Time)

Initial Contact

Evaluate Supplier (Quality, Reliability)

Data for Decision

Issue Purchase Order

Supplier Selected

Arrange Shipping & Handling

Order Confirmed

Customs Clearance (if applicable)

International Shipment

Receive Shipment

Domestic Shipment

Perform Quality Control (e.g., NMR, LC-MS)

Verification

Log into Chemical Inventory

QC Passed

Click to download full resolution via product page

Figure 1: A generalized workflow for the procurement of a specialty chemical.
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Experimental Protocols
Detailed experimental protocols for the application or synthesis of 6-
(Difluoromethoxy)nicotinaldehyde are not widely available in the public domain.

Researchers and drug development professionals will likely need to develop their own specific

methodologies based on the intended application.

However, for context, the synthesis of structurally related nicotinaldehyde derivatives often

involves multi-step sequences. For instance, a general approach to a substituted

nicotinaldehyde might involve the following conceptual steps:

Conceptual Synthetic Pathway for a Substituted Nicotinaldehyde

Starting Material
(e.g., Halogenated Pyridine)

Introduction of the
Difluoromethoxy Group

Step 1

Functional Group
Interconversion to Aldehyde

Step 2

Purification

Crude Product

Final Product:
6-(Difluoromethoxy)nicotinaldehyde

Purified Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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